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Compound of Interest

Compound Name: Heptanophenone

Cat. No.: B155562 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Heptanophenone, with CAS number 1671-75-6, is an aromatic ketone also known as 1-

phenyl-1-heptanone or enanthophenone.[1][2] This technical guide provides a comprehensive

overview of its chemical and physical properties, synthesis, and known biological activities.

Detailed experimental protocols for its synthesis via Friedel-Crafts acylation and for assessing

its inhibitory effect on carbonyl reductase are presented. While some sources suggest potential

antimicrobial properties, specific data on this aspect is currently limited. All quantitative data is

summarized in structured tables, and key processes are visualized using diagrams to facilitate

understanding for research and development purposes.

Chemical and Physical Properties
Heptanophenone is a colorless to pale yellow liquid with a characteristic odor.[1][3] It is an

organic compound classified as an alkyl phenyl ketone.[3] Due to its hydrophobic nature, it has

low solubility in water but is soluble in organic solvents.[1]

Table 1: Chemical Identifiers and Properties
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Property Value Reference

CAS Number 1671-75-6 [1][2][4]

Molecular Formula C₁₃H₁₈O [1][2][4]

Molecular Weight 190.28 g/mol [4][5][6]

IUPAC Name 1-Phenylheptan-1-one [7]

Synonyms

Enanthophenone, Hexyl

phenyl ketone, n-Hexyl phenyl

ketone

[1][8]

InChI Key
UXMQORVHJMUQFD-

UHFFFAOYSA-N
[1][2]

SMILES
CCCCCCC(=O)C1=CC=CC=C

1
[1]

Table 2: Physical and Spectroscopic Data

Property Value Reference

Appearance Colorless to pale yellow liquid [1][3]

Melting Point 17 °C [3][8]

Boiling Point 155 °C at 15 mmHg [3][8]

Density 0.946 g/mL at 25 °C [3][8]

Refractive Index n20/D 1.5077 [3][8]

Flash Point >110 °C (>230 °F) [8]

Spectral Data
IR and Mass spectra available

in NIST WebBook
[7]

Synthesis
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Heptanophenone is commonly synthesized via the Friedel-Crafts acylation of benzene with

heptanoyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).

Experimental Protocol: Friedel-Crafts Acylation
This protocol is based on the general principles of Friedel-Crafts acylation and adapted from a

patented method for a similar compound.[9]

Materials:

Benzene (anhydrous)

Heptanoyl chloride

Aluminum chloride (anhydrous)

Hydrochloric acid (concentrated)

Ice

Sodium bicarbonate solution (5%)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Reaction flask with a stirrer, dropping funnel, and reflux condenser connected to a gas trap

Separatory funnel

Rotary evaporator

Procedure:

In a clean, dry three-necked flask equipped with a magnetic stirrer, dropping funnel, and a

reflux condenser, add anhydrous benzene, which serves as both the solvent and reactant.

Cool the flask in an ice bath and slowly add anhydrous aluminum chloride in portions with

stirring.
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Once the aluminum chloride has dissolved, add heptanoyl chloride dropwise from the

dropping funnel over a period of 1-2 hours, maintaining the temperature between 20-25°C.

After the addition is complete, raise the temperature to 35°C and continue stirring for an

additional 2-3 hours to ensure the reaction goes to completion.

Upon completion, carefully pour the reaction mixture onto a mixture of crushed ice and

concentrated hydrochloric acid to decompose the aluminum chloride complex.

Transfer the mixture to a separatory funnel. The organic layer containing the

heptanophenone is separated.

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to

neutralize any remaining acid), and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator to

remove the excess benzene.

The crude heptanophenone can be further purified by vacuum distillation.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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